Cas no 2228522-28-7 (N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide)

• Product Name: N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide
• CAS No: 2228522-28-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5942164
• PubChem ID: 165687177
• Update Time: 2025-06-11

N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(2-amino-1-hydroxy-1-methylethyl)phenyl]-
• N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide
• EN300-1786121
• 2228522-28-7
• N-[4-(1-amino-2-hydroxypropan-2-yl)phenyl]acetamide

• Inchi： 1S/C11H16N2O2/c1-8(14)13-10-5-3-9(4-6-10)11(2,15)7-12/h3-6,15H,7,12H2,1-2H3,(H,13,14)
• InChI Key： RUJQOFBPJUNACJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(O)(C)CN)C=C1)(=O)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 471.9±35.0 °C(Predicted)
• pka: 12.12±0.50(Predicted)

Additional information on N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide

Comprehensive Overview of N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide (CAS No. 2228522-28-7)

N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide, with the CAS number 2228522-28-7, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring an acetamide backbone and a hydroxypropan-2-yl moiety, makes it a promising candidate for drug development, particularly in targeting metabolic and neurological pathways. Researchers are increasingly exploring its potential as a bioactive intermediate due to its ability to modulate enzyme activity and receptor interactions.

The compound's molecular formula and structural properties have been extensively studied to understand its stability and reactivity under various conditions. Recent studies highlight its role in synthesizing small-molecule inhibitors, which are critical in treating conditions like inflammation and neurodegenerative diseases. With the rise of precision medicine, N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide is being investigated for its selective binding affinity, a hot topic in AI-driven drug discovery platforms.

In the context of green chemistry, this compound aligns with the demand for sustainable synthesis methods. Its low toxicity profile and biodegradability make it an attractive alternative to traditional reagents. Laboratories are optimizing its production using catalytic processes, reducing waste and energy consumption—a key focus in environmentally friendly research.

From a commercial perspective, CAS 2228522-28-7 is listed in catalogs of leading chemical suppliers, with purity grades tailored for high-throughput screening. Its applications extend to proteomics and metabolomics, where it serves as a reference standard for mass spectrometry. The compound's solubility in polar solvents like DMSO and water further enhances its utility in in vitro assays.

Emerging trends in personalized healthcare have spurred interest in N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide as a potential biomarker or therapeutic agent. Online searches frequently link it to queries about drug-likeness and ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity), reflecting its relevance in preclinical studies. Researchers also discuss its compatibility with CRISPR-Cas9 gene-editing tools, opening avenues for genetic engineering applications.

To ensure reproducibility, protocols for handling CAS 2228522-28-7 emphasize storage conditions (e.g., -20°C under inert gas) and analytical techniques like HPLC and NMR. These details are crucial for labs adhering to Good Laboratory Practice (GLP). The compound's patent landscape reveals filings in biopharmaceutical innovations, underscoring its industrial value.

In summary, N-4-(1-amino-2-hydroxypropan-2-yl)phenylacetamide exemplifies the intersection of cutting-edge science and practical applications. Its versatility addresses pressing challenges in drug development and molecular biology, making it a compound to watch in the coming years.